Cas no 1700355-97-0 (5-(5-nitrothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(5-nitrothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1700355-97-0
• MF: C₇H₃N₃O₅S
• MW: 241.180819749832
• CID: 6161447
• PubChem ID: 108060665
• Update Time: 2024-01-15

5-(5-nitrothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-nitrothiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1119792
• 1700355-97-0

• Inchi： 1S/C7H3N3O5S/c11-7(12)5-8-6(15-9-5)3-1-2-4(16-3)10(13)14/h1-2H,(H,11,12)
• InChI Key： FKMMYDUUSHQIRO-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1=NC(C(=O)O)=NO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.97934138g/mol
• Monoisotopic Mass: 240.97934138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 150Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes